Cas no 2375247-97-3 ((8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo1,2-apiperazine)

• Product Name: (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo1,2-apiperazine
• CAS No: 2375247-97-3
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• CID: 6207251
• PubChem ID: 145867271
• Update Time: 2025-07-19

(8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo1,2-apiperazine Chemical and Physical Properties

Names and Identifiers

• (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo1,2-apiperazine
• (8As)-spiro[2,3,4,6,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine-7,1'-cyclopropane]
• 2375247-97-3
• (8'aS)-hexahydro-1'H-spiro[cyclopropane-1,7'-pyrrolo[1,2-a]piperazine]
• EN300-1706668

• Inchi： 1S/C9H16N2/c1-2-9(1)5-8-6-10-3-4-11(8)7-9/h8,10H,1-7H2/t8-/m0/s1
• InChI Key： DCYMFJIEZZWFOY-QMMMGPOBSA-N
• SMILES： N12CCNC[C@@H]1CC1(C2)CC1

Computed Properties

• Exact Mass: 152.131348519g/mol
• Monoisotopic Mass: 152.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 15.3Ų

Additional information on (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo1,2-apiperazine

Introduction to (8'aS)-Hexahydro-1'H-Spirocyclopropane-1,7'-Pyrrolo[1,2-a]Piperazine (CAS No. 2375247-97-3)

(8'aS)-Hexahydro-1'H-Spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine (CAS No. 2375247-97-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines and is characterized by its unique structural features, which include a spirocyclic ring system and a pyrrolo-piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The spirocyclic nature of this compound is particularly noteworthy, as it imparts enhanced stability and bioavailability compared to linear analogs. The presence of the pyrrolo-piperazine moiety further enhances its pharmacological profile by providing multiple sites for functionalization and optimization. Recent studies have highlighted the importance of such structural motifs in the development of new drugs for various therapeutic indications.

In the context of medicinal chemistry, (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine has been investigated for its potential as a modulator of neurotransmitter systems. Specifically, it has shown promising activity as an agonist or antagonist at specific receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and cognitive impairments. The compound's ability to interact with these receptors is attributed to its unique conformational flexibility and binding affinity.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine. These studies have identified key functional groups and structural elements that are crucial for its biological activity. For instance, the substitution patterns on the spirocyclic ring and the pyrrolo-piperazine moiety have been shown to significantly influence its potency and selectivity.

Clinical trials involving (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its potential therapeutic applications, (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine has also been studied for its use in chemical biology research. Its unique structural properties make it an attractive tool for probing receptor-ligand interactions and understanding the molecular mechanisms underlying various biological processes. This has led to its use in high-throughput screening assays and as a lead compound for drug discovery programs.

The synthesis of (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps in the synthetic route include the formation of the spirocyclic ring system through intramolecular cyclization reactions and the subsequent functionalization of the pyrrolo-piperazine moiety. Advances in synthetic methodology have enabled researchers to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.

Overall, (8'aS)-hexahydro-1'H-spirocyclopropane-1,7'-pyrrolo[1,2-a]piperazine (CAS No. 2375247-97-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an important molecule to study for a wide range of applications. As research in this area continues to advance, it is likely that new insights into its properties and therapeutic potential will emerge.